A sandwich-type aluminium complex composed of tri-lacunary Keggin-type polyoxotungstate: synthesis and X-ray crystal structure of [(A-PW9O34)2{W(OH)(OH2)}{Al(OH)(OH2)}{Al(μ-OH)(OH2)2}2]7−†

Dalton Transactions Pub Date: 2010-10-27 DOI: 10.1039/C0DT00722F

Abstract

The synthesis and molecular structure of a dimeric aluminium complex composed of tri-lacunary α-Keggin polyoxometalate is described. The polyoxometalate, K6Na[(A-PW9O34)2{W(OH)(OH2)}{Al(OH)(OH2)}{Al(μ-OH)(OH2)2}2]·19H2O (KNa-1), afforded by the reaction in water of a tri-lacunary Keggin polyoxotungstate with excess aluminium nitrate, followed by crystallization from water, was obtained as analytically pure, homogeneous, colorless crystals. The compound KNa-1 was characterized by elemental analysis, TG/DTA, FT-IR, solution NMR (31P, 27Al, and 183W), and X-ray crystallography. The single-crystal X-ray structure analysis revealed that two 6-coordinate aluminium ions linked with two bridging hydroxyl groups and four water molecules, i.e., [AlIII2(μ-OH)2(OH2)4]4+; a unit of a 6-coordinate tungsten ion linked with a hydroxyl group and a water molecule, i.e., [W(OH)(OH2)]5+; a unit of a 6-coordinate aluminium ion linked with a hydroxyl group and a water molecule, i.e., [Al(OH)(OH2)]2+, were sandwiched between two tri-lacunary α-Keggin polyoxotungstates, resulting in an overall Cs symmetry.

Graphical abstract: A sandwich-type aluminium complex composed of tri-lacunary Keggin-type polyoxotungstate: synthesis and X-ray crystal structure of [(A-PW9O34)2{W(OH)(OH2)}{Al(OH)(OH2)}{Al(μ-OH)(OH2)2}2]7−
A sandwich-type aluminium complex composed of tri-lacunary Keggin-type polyoxotungstate: synthesis and X-ray crystal structure of [(A-PW9O34)2{W(OH)(OH2)}{Al(OH)(OH2)}{Al(μ-OH)(OH2)2}2]7−†
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